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Cis-2-Carbomethoxycyclohexane-

1-Carboxylic Acid

Cat. No.: B048533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the key reaction mechanisms

involving cis-2-carbomethoxycyclohexane-1-carboxylic acid, a versatile building block in

organic synthesis. The protocols detailed below are representative procedures for its synthesis

and subsequent transformations, including hydrolysis, esterification, and anhydride formation.

Synthesis via Dieckmann Condensation
Cis-2-carbomethoxycyclohexane-1-carboxylic acid is accessible through a synthetic route

commencing with the Dieckmann condensation of a dialkyl adipate, followed by alkylation and

subsequent hydrolysis and decarboxylation steps. The Dieckmann condensation is an

intramolecular Claisen condensation of a diester to form a cyclic β-keto ester.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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